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Compound of Interest

Compound Name: BAY-826

Cat. No.: B10786929 Get Quote

Technical Support Center: BAY-826
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the long-term storage of BAY-826, a potent and selective

TIE-2 inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is the recommended temperature for long-term storage of solid BAY-826?

For optimal long-term stability of solid BAY-826, it is recommended to store the compound at

-20°C.[1][2] Some suppliers suggest that storage at -80°C is also a suitable option for extended

periods.[2][3]

Q2: How should I store BAY-826 once it is dissolved in a solvent?

Stock solutions of BAY-826 should be stored at -80°C for up to six months or at -20°C for

shorter periods, potentially up to one to six months depending on the solvent and

concentration.[3] It is best practice to prepare fresh working solutions from the stock solution on

the day of use.

Q3: Can I store solid BAY-826 at 4°C?

One supplier suggests that solid BAY-826 can be stored at 4°C for up to six months. However,

for long-term storage, -20°C is the more consistently recommended temperature to ensure

maximum stability.
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Q4: What solvents are recommended for dissolving BAY-826?

BAY-826 is soluble in DMSO and ethanol. Cayman Chemical notes that it is sparingly soluble

in DMSO (1-10 mg/ml) and slightly soluble in acetonitrile (0.1-1 mg/ml).

Q5: Is BAY-826 sensitive to light or moisture?

While specific data on light and moisture sensitivity is not readily available in the provided

search results, it is general best practice for all research compounds to be stored in tightly

sealed containers, protected from light, to minimize potential degradation.
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Issue Potential Cause Recommended Solution

Reduced potency or activity of

BAY-826 in experiments.

Improper storage conditions

leading to degradation.

- Verify that the compound has

been stored at the

recommended temperature

(-20°C or -80°C). - If using a

stock solution, ensure it has

not exceeded the

recommended storage

duration and temperature. -

Prepare a fresh stock solution

from solid compound that has

been properly stored. -

Consider purchasing a new

vial of the compound if there

are continued concerns about

potency.

Precipitation observed in the

stock solution upon thawing.

The solution may have

become supersaturated, or the

solvent may have partially

evaporated.

- Gently warm the solution to

room temperature and vortex

to try and redissolve the

precipitate. - If precipitation

persists, sonication may be

used to aid dissolution. - To

prevent solvent evaporation,

ensure vials are tightly sealed.

Inconsistent experimental

results using the same batch

of BAY-826.

Potential degradation due to

repeated freeze-thaw cycles of

the stock solution.

- Aliquot the stock solution into

smaller, single-use vials after

initial preparation to minimize

the number of freeze-thaw

cycles. - Thaw aliquots on ice

and use them immediately for

experiments.
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Form
Storage

Temperature
Duration Source

Solid -20°C 12 months

Solid 4°C 6 months

In Solvent -80°C 6 months

In Solvent -20°C 1-6 months
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Preparation of BAY-826 Stock Solution

Equilibrate solid BAY-826 vial to room temperature

Calculate the required volume of solvent for the desired concentration

Add the appropriate solvent (e.g., DMSO) to the vial

Vortex and/or sonicate to ensure complete dissolution

Aliquot the stock solution into single-use vials

Store aliquots at the recommended temperature (-20°C or -80°C)

Click to download full resolution via product page

Caption: Workflow for preparing stable BAY-826 stock solutions.
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Factors Influencing Long-Term Stability of BAY-826

BAY-826 Stability

Temperature Solvent Light Exposure Moisture Freeze-Thaw Cycles

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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